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Compound of Interest

Compound Name: C.l. Acid blue 158

Cat. No.: B1201952

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Acid Blue 158 in
leather dyeing research. This document includes detailed experimental protocols for the
application of this premetallized acid dye on chrome-tanned leather, alongside key
performance data and process visualizations to ensure reproducible and high-quality results in
a research and development setting.

Introduction

Acid Blue 158 (C.I. 14880; CAS No. 6370-08-7) is a premetallized 1:1 chromium complex,
single azo dye.[1] It is widely utilized in the leather industry for its vibrant greenish-blue hue,
good exhaustion properties, and notable fastness characteristics.[2][3] Its application is
particularly effective on protein-based substrates such as wool, silk, nylon, and leather.[4][5] As
an anionic dye, Acid Blue 158 forms strong ionic bonds with the cationic sites present on
chrome-tanned collagen fibers under acidic conditions, leading to excellent color fixation and
durability.[6][7]

Table 1: Chemical and Physical Properties of Acid Blue 158
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Property Value Reference
C.l. Name Acid Blue 158 [3]

C.l. Number 14880 [5]

CAS Number 6370-08-7 [4]
Chemical Class Monoazo (1:1 Metal Complex) [11[3]
Molecular Formula C20H13N2NaOsS2 [3]
Appearance Dark Blue / Blue Powder [2][5]
Solubility in Water Soluble [2][5]

pH of 1% Solution 6.0-8.0 [1]

Usage Rate (% on shaved )
) 0.1% - 2.0% (Typical) [5]
weight)

Quantitative Performance Data

The fastness properties of Acid Blue 158 are critical for determining its suitability for various
leather applications. The following table summarizes typical fastness ratings on leather as
assessed by standardized 1ISO and AATCC methods. Ratings are on a scale of 1to 5 (or 1to 8
for light fastness), with higher numbers indicating better performance.

Table 2: Fastness Properties of Acid Blue 158 on Leather
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Fastnhess AATCC

ISO Standard Rating Rating
Property Standard
Light Fastness
ISO 105-B02 5-6 AATCC TM 16.3 5
(Xenon Arc)
Washing/Soapin
o ISO 105-C06 4 AATCC TM 61 2
g (Staining)
Washing/Soapin
_ ISO 105-C06 3 AATCC TM 61 -
g (Fading)
Perspiration
o ISO 105-E04 4 AATCC T™M 15 2
(Staining)
Oxygen
Bleaching ISO 105-C09 3-4 AATCC TM 101 4-5
(Staining)
Seawater
o ISO 105-E02 1-2 AATCC TM 106 1
(Staining)

Data sourced from World Dye Variety.[3] Note: Actual fastness can vary depending on the
leather substrate, dye concentration, and finishing processes.

Experimental Protocols

This section provides a detailed methodology for the dyeing of chrome-tanned leather with Acid
Blue 158. The protocol is based on standard procedures for acid dyes and should be optimized
based on the specific leather type and desired shade depth.

Materials and Equipment

o Chrome-tanned leather (wet-blue), shaved to a uniform thickness
e Acid Blue 158 dye
e Formic acid (85%)

e Ammonia (25%)
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e Sodium formate

¢ Anionic fatliquor

o Laboratory-scale dyeing drum or vessel

e pH meter

o Water bath or other temperature control system

o Grey Scales (for assessing color change and staining, ISO 105-A02 & A03)
 Light fastness tester (Xenon arc lamp)

o Launder-Ometer or similar washing fastness tester

Protocol 1: Drum Dyeing of Chrome-Tanned Leather

This protocol describes a standard procedure for achieving even penetration and fixation of
Acid Blue 158. All percentages are based on the shaved weight of the leather.

1. Pre-treatment: Neutralization

» Objective: To de-acidify the chrome-tanned leather (typically pH 3.5-4.0) to a pH range of
5.0-6.0. This reduces the surface cationic charge, preventing rapid, unlevel surface dyeing
and allowing for uniform dye penetration.

e Procedure:

e Wash the shaved wet-blue leather in the drum with 200% water at 35°C for 15 minutes.
Drain.

e Add 150% water at 35°C and 1.5% sodium formate. Drum for 15 minutes.

e Add 1.0% sodium bicarbonate (in 10x water), and drum for 60 minutes.

o Check that the pH of the cross-section is between 5.0 and 6.0.

e Wash with 200% water at 35°C for 10 minutes. Drain.

2. Dyeing

¢ Objective: To achieve a level, penetrated blue shade.
e Procedure:
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Prepare the dye bath with 100% water at 40°C.

Add the neutralized leather to the drum.

Dissolve 1.0% - 2.0% Acid Blue 158 in 10x hot water (80°C), allow to cool slightly, and add to
the drum.

Drum for 45-60 minutes to allow for full penetration of the dye.

Check for penetration by cutting a small piece of the leather.

. Fixation

Obijective: To fix the anionic dye to the cationic collagen fibers by lowering the pH.
Procedure:

Slowly add 1.0% formic acid (diluted 1:10 with water) to the dye bath in two intervals of 15
minutes.

Drum for an additional 30 minutes. The final pH of the bath should be approximately 3.5-4.0
for optimal fixation.

Drain the bath and rinse the leather with water at 40°C until the water runs clear.

. Post-treatment: Fatliquoring

Objective: To lubricate the leather fibers, imparting softness and flexibility.
Procedure:

Prepare a new bath with 100% water at 50-60°C.

Add 3.0% - 6.0% of a suitable anionic fatliquor.

Drum for 45-60 minutes to ensure uniform penetration.

Drain the bath. The leather can then be set out, dried, and finished as required.

Protocol 2: Color Fastnhess to Washing (Adapted from
ISO 15703)[8]

1

N

. Specimen Preparation:

Cut a piece of the dyed leather to 50 mm x 40 mm.
Prepare a piece of multifiber adjacent fabric (e.g., ISO 105-F10) of the same size.
Stitch the leather and multifiber fabric together to form a composite specimen.

. Washing Procedure:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

e Prepare a wash solution containing 5 g/L of a standard soap in deionized water.

» Place the composite specimen in a stainless-steel container with 150 mL of the soap solution
and 10 steel balls.

» Agitate in a Launder-Ometer or similar device at 40°C for 30 minutes.

3. Rinsing and Drying:

» Remove the specimen, rinse thoroughly in running deionized water, and then squeeze to
remove excess water.

o Separate the leather from the multifiber fabric (except for a small stitch) and allow them to air
dry at a temperature not exceeding 60°C.

4. Evaluation:

» Assess the change in color of the dried leather specimen using the Grey Scale for Assessing
Change in Colour (ISO 105-A02).

» Assess the degree of staining on the multifiber fabric using the Grey Scale for Assessing
Staining (ISO 105-A03).

Visualizations
Dye-Leather Interaction Mechanism

The primary fixation mechanism of Acid Blue 158 on chrome-tanned leather is the ionic
interaction between the dye's anionic sulfonate groups (-SOs~) and the protonated amino
groups (-NHs*) on the leather's collagen fibers under acidic conditions.

Acid Blue 158 (Anionic) Chrome-Tanned Leather (Cationic at low pH)

lonic Bond Formation
(pH 3.5-4.0)

Collagen-NHs*

Click to download full resolution via product page

Caption: lonic bonding of Acid Blue 158 to collagen.
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Experimental Workflow for Leather Dyeing

The following diagram illustrates the complete workflow for dyeing chrome-tanned leather with
Acid Blue 158, from substrate preparation to final processing.
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Caption: Workflow for dyeing leather with Acid Blue 158.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1201952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Acid Blue 158 in
Leather Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201952#applications-of-acid-blue-158-in-leather-
dyeing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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